Cas no 7476-06-4 (4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile)

• Product name: 4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile
• CAS No: 7476-06-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.30526
• CID: 980260
• PubChem ID: 81991

4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile
• 4,4'-[propane-1,3-diylbis(oxy)]dibenzonitrile; 4,4'-Propanediyldioxy-dibenzonitrile; AC1Q4RS6; AC1L32IO; 4,4'-Propandiyldioxy-di-benzonitril; NSC400550; 4,4'-trimethylenedioxydibenzonitrile; 4,4'-Trimethylenedioxydibenzonitrile; 1,3-Bis(4-cyanophenoxy)propane; SureCN7384498; 4,4'-propanediyldioxy-di-benzonitrile; 1.3-Bis-(4-cyan-phenoxy)-propan; AG-G-97518; 1,3-bis(4-cyanophenoxy)propane; CTK5E0465; T6197628;
• NSC-400550
• BENZONITRILE, 4,4'-(1,3-PROPANEDIYLBIS(OXY))BIS-
• MFRPGHISIXEJAA-UHFFFAOYSA-N
• 1,3-BIS(4-CYANOPHENOXY)PROPANE
• NSC400550
• NSC 400550
• 4-[3-(4-cyanophenoxy)propoxy]benzonitrile
• 7476-06-4
• 88TX8ZNM3P
• DTXSID90225740
• 4,4'-Propanediyldioxy-dibenzonitrile
• SCHEMBL7384498
• 4,4'-Trimethylenedioxydibenzonitrile
• AB01319082-02
• Z335693360
• EINECS 231-278-3
• NS00046712
• 4,4'-(1,3-PROPANEDIYLBIS(OXY))BIS(BENZONITRILE)
• UNII-88TX8ZNM3P
• AKOS009222439
• NCGC00323571-01
• 4,4-Trimethylenedioxydibenzonitrile
• DS-005130

• Inchi： InChI=1S/C17H14N2O2/c18-12-14-2-6-16(7-3-14)20-10-1-11-21-17-8-4-15(13-19)5-9-17/h2-9H,1,10-11H2
• InChI Key： MFRPGHISIXEJAA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C#N)OCCCOC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.2
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.589
• PSA: 66.04